Cas no 1806827-49-5 (3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806827-49-5
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4915290
• Update Time: 2025-06-08

3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-5-3(1-11)6(7(9)10)12-2-4(5)13/h2,7,13H,1,11H2
• InChI Key： UFNDFFHPQYSCSD-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1CN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine

Comprehensive Overview of 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806827-49-5)

3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806827-49-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a bromo substituent, a difluoromethyl group, and a hydroxyl group, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure (C₇H₇BrF₂N₂O) and properties have garnered attention in recent years, particularly in the development of novel bioactive molecules.

The growing interest in fluorinated pyridines and halogenated heterocycles has positioned this compound as a key subject in modern synthetic chemistry. Researchers are increasingly exploring its utility in medicinal chemistry, where its structural motifs align with current trends in fragment-based drug design and targeted therapeutics. The presence of both fluorine and bromine atoms enhances its potential as a bioisostere, a feature highly sought after in the optimization of drug candidates for improved metabolic stability and binding affinity.

In the context of green chemistry advancements, 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine has been investigated for its compatibility with sustainable synthesis methods. Recent publications highlight its role in catalyzed cross-coupling reactions, a hot topic in organic chemistry circles. The compound's reactivity profile makes it suitable for palladium-catalyzed transformations, which are central to many API manufacturing processes. This aligns with industry demands for more efficient and environmentally friendly synthetic routes.

The pharmacophore characteristics of this pyridine derivative have sparked discussions in computational chemistry forums, particularly regarding its potential molecular docking properties. With the rise of AI-assisted drug discovery, researchers are using machine learning models to predict its interactions with various biological targets. These computational approaches complement traditional laboratory work, accelerating the identification of promising lead compounds in areas such as kinase inhibition and GPCR modulation.

From a spectroscopic characterization perspective, CAS No. 1806827-49-5 presents interesting challenges and opportunities. The compound's NMR fingerprint has been extensively studied, with particular focus on the spin-spin coupling patterns resulting from its difluoromethyl group. These studies contribute valuable data to the growing body of knowledge about fluorine NMR spectroscopy, a technique gaining prominence in structural elucidation workflows. Mass spectrometry analyses have also revealed unique fragmentation patterns that aid in its identification and purity assessment.

The crystallographic properties of 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine have attracted attention from materials scientists. The compound's potential to form hydrogen-bonded networks through its hydroxyl and aminomethyl groups makes it interesting for crystal engineering applications. Recent studies explore its use in designing functional materials with specific optical or electronic properties, tapping into the broader interest in organic electronic materials for next-generation devices.

In the realm of patent literature, derivatives of this compound have appeared in applications related to crop protection and pharmaceutical formulations. The strategic incorporation of both bromine and fluorine atoms offers unique advantages in these applications, from enhanced bioavailability to improved target specificity. These developments reflect the compound's relevance to current industry priorities, including the need for precision agriculture solutions and personalized medicine approaches.

Quality control aspects of CAS No. 1806827-49-5 have been addressed through advanced analytical method development. Modern HPLC techniques with mass detection have been optimized for its quantification, addressing the pharmaceutical industry's stringent requirements for impurity profiling. These methodologies contribute to discussions about quality by design (QbD) principles in chemical manufacturing, a regulatory focus area in recent years.

The stability profile of this compound under various storage conditions has been systematically evaluated, with findings relevant to supply chain management in the chemical industry. Such studies inform best practices for handling and transporting specialized intermediates, a concern amplified by global shifts in chemical logistics and the need for robust cold chain solutions for sensitive compounds.

Looking forward, 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-hydroxypyridine continues to inspire innovation across multiple disciplines. Its structural features align with several emerging technologies in chemical synthesis and biological evaluation, ensuring its place in ongoing research initiatives. As the scientific community increasingly values multifunctional building blocks, this compound's unique combination of reactive sites positions it as a valuable tool for addressing complex challenges in molecular design and chemical biology.